Cas no 2171351-46-3 (2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid)

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in solid-phase peptide synthesis (SPPS). The compound’s chiral center (R-configuration) ensures stereochemical precision, while the Fmoc group provides orthogonal protection for the amine functionality, facilitating selective deprotection under mild basic conditions. The side chain incorporates a butanamidomethyl and a 4-methylpentanoic acid moiety, enhancing solubility and versatility in peptide design. Its structural features make it suitable for constructing complex peptide sequences with high purity and minimal side reactions. This derivative is particularly valuable in medicinal chemistry and bioconjugation applications where controlled functionalization is critical.
2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid structure
2171351-46-3 structure
Product Name:2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
CAS No:2171351-46-3
MF:C26H32N2O5
MW:452.542687416077
CID:6217389
PubChem ID:165547028
Update Time:2025-10-31

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid
    • EN300-1490259
    • 2171351-46-3
    • 2-{[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-4-methylpentanoic acid
    • Inchi: 1S/C26H32N2O5/c1-4-23(24(29)27-14-17(25(30)31)13-16(2)3)28-26(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-23H,4,13-15H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t17?,23-/m1/s1
    • InChI Key: KUBKNJPCGGAKIG-IRCUZVAFSA-N
    • SMILES: O(C(N[C@H](CC)C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 105Ų

2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid Pricemore >>

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Additional information on 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid

Recent Advances in the Study of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS: 2171351-46-3)

The compound 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS: 2171351-46-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the synthesis of peptide-based inhibitors for proteolytic enzymes. The research demonstrated that the incorporation of 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid into peptide sequences enhanced their stability and binding affinity, making it a valuable tool for developing inhibitors against diseases such as cancer and neurodegenerative disorders. The study utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and reactivity.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as a building block for prodrugs. The researchers synthesized a series of derivatives using 2171351-46-3 as a key intermediate, evaluating their pharmacokinetic properties and bioavailability. The results indicated that these derivatives exhibited improved metabolic stability and controlled release profiles, suggesting their suitability for oral drug formulations. This research opens new avenues for the development of patient-friendly medications with enhanced efficacy.

In addition to its pharmaceutical applications, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid has also been explored in material science. A recent preprint on ChemRxiv detailed its use in the fabrication of bioresponsive hydrogels. The compound's ability to form stable covalent bonds with polymeric matrices was leveraged to create hydrogels with tunable mechanical properties and degradation rates. These hydrogels showed promise for applications in tissue engineering and controlled drug release systems.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2171351-46-3. A 2024 review in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for greener synthetic routes and cost-effective purification methods. The review also called for further studies to elucidate the compound's mechanism of action in biological systems, which could unlock its full potential in therapeutic applications.

In conclusion, 2-{(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-4-methylpentanoic acid (CAS: 2171351-46-3) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis and prodrug development to advanced material science, underscoring its interdisciplinary significance. Future research should focus on addressing synthesis challenges and expanding its therapeutic potential to meet unmet medical needs.

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